Cas no 954220-94-1 (ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate)

• Product Name: ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate
• CAS No: 954220-94-1
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• MDL: MFCD09756186
• CID: 4667248
• PubChem ID: 22308845
• Update Time: 2025-10-05

ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanoic acid, 5-bromo-β-oxo-, ethyl ester
• Ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate
• DB-385188
• starbld0015213
• G56341
• EN300-118641
• 954220-94-1
• A1-25158
• ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate

• MDL： MFCD09756186
• Inchi： 1S/C10H10BrNO3/c1-2-15-10(14)5-9(13)8-4-3-7(11)6-12-8/h3-4,6H,2,5H2,1H3
• InChI Key： HECLHZAXCKFFTD-UHFFFAOYSA-N
• SMILES： C(C1N=CC(Br)=CC=1)(=O)CC(=O)OCC

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.3Ų

Additional information on ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate

Ethyl 3-(5-Bromopyridin-2-yl)-3-Oxopropanoate: A Comprehensive Overview

Ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate, with the CAS number 954220-94-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug discovery and development. In this article, we delve into the structural features, synthesis methods, and recent advancements in research related to ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate.

The molecular structure of ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate is notable for its pyridine ring substituted with a bromine atom at the 5-position and an ester group at the 2-position. This substitution pattern imparts distinct electronic properties to the molecule, making it a valuable substrate for various chemical reactions. The presence of the ester group also suggests potential for bioavailability optimization in pharmaceutical applications.

Recent studies have explored the synthesis of ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate through various methodologies. One prominent approach involves the coupling of bromopyridine derivatives with appropriate carboxylic acids under catalytic conditions. This method not only ensures high yields but also allows for fine-tuning of the product's stereochemistry, which is crucial for its intended use in medicinal chemistry.

In terms of pharmacological applications, ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate has shown promise as a lead compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as kinases and receptors, has been extensively investigated. Recent research highlights its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit pro-inflammatory cytokines in vitro.

The stability and solubility profiles of ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate are critical factors influencing its suitability for various applications. Recent advancements in analytical techniques have enabled precise determination of these properties under different experimental conditions. For instance, high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to assess its stability over time and under varying pH levels.

Moreover, computational chemistry has played a pivotal role in understanding the electronic and steric properties of ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate. Density functional theory (DFT) calculations have provided insights into its reactivity and interaction with biological systems. These computational studies complement experimental findings, offering a holistic view of the compound's behavior in different environments.

In conclusion, ethyl 3-(5-bromopyridin-2-yl)-3-oxopropanoate represents a versatile compound with diverse applications in organic synthesis and pharmacology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapeutic solutions.